Cas no 1805487-55-1 (Ethyl 2-bromo-4-cyano-5-methylbenzoate)

• Product Name: Ethyl 2-bromo-4-cyano-5-methylbenzoate
• CAS No: 1805487-55-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4948357
• Update Time: 2025-05-26

Ethyl 2-bromo-4-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-5-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)9-4-7(2)8(6-13)5-10(9)12/h4-5H,3H2,1-2H3
• InChI Key： VRTSWLDWXUBZDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-4-cyano-5-methylbenzoate

Ethyl 2-bromo-4-cyano-5-methylbenzoate: A Comprehensive Overview

Ethyl 2-bromo-4-cyano-5-methylbenzoate, with the CAS number 1805487-55-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which incorporates a benzoate ester functional group, a bromine atom at the 2-position, a cyano group at the 4-position, and a methyl group at the 5-position. These substituents confer the molecule with distinct chemical properties, making it an invaluable building block in various research and industrial applications.

The synthesis of Ethyl 2-bromo-4-cyano-5-methylbenzoate typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the benzoate framework. These methods not only enhance yield but also minimize byproducts, aligning with green chemistry principles.

One of the most promising applications of Ethyl 2-bromo-4-cyano-5-methylbenzoate lies in its role as an intermediate in drug discovery. The bromine atom at the 2-position serves as an excellent leaving group, enabling nucleophilic substitutions that can lead to diverse pharmacophores. Recent studies have demonstrated its utility in synthesizing bioactive molecules with potential anti-cancer and anti-inflammatory properties. For example, researchers have reported that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer progression.

In addition to its pharmaceutical applications, Ethyl 2-bromo-4-cyano-5-methylbenzoate has found relevance in materials science. The cyano group at the 4-position imparts electron-withdrawing properties to the molecule, making it suitable for use in organic electronics. Recent research has explored its integration into conjugated polymers for applications such as flexible electronics and photovoltaic devices. The methyl group at the 5-position further enhances the molecule's compatibility with polymer matrices, improving processability and stability.

The chemical stability of Ethyl 2-bromo-4-cyano-5-methylbenzoate is another attribute that makes it valuable in various industrial processes. Its resistance to hydrolysis under mild conditions ensures its suitability for long-term storage and transportation. Moreover, recent studies have highlighted its potential as a precursor for advanced materials such as graphene oxide derivatives. The bromine atom facilitates controlled oxidation reactions, enabling the formation of functionalized graphene sheets with enhanced electrical properties.

From an environmental perspective, the development of sustainable synthesis routes for Ethyl 2-bromo-4-cyano-5-methylbenzoate is a growing area of interest. Researchers are increasingly adopting biocatalytic methods to reduce reliance on hazardous reagents and solvents. For instance, enzymatic catalysis has been employed to achieve high stereoselectivity in key steps of its synthesis. These advancements not only lower production costs but also contribute to a greener chemical industry.

In conclusion, Ethyl 2-bromo-4-cyano-5-methylbenzoate (CAS No: 1805487-55-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with remarkable chemical versatility, making it an essential tool in modern organic synthesis and materials development. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.